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Compound of Interest

Compound Name: 3-methylbenzoyl Fluoride

Cat. No.: B15395457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a detailed overview of 3-methylbenzoyl halides, with a primary

focus on 3-methylbenzoyl chloride due to the limited availability of data on 3-methylbenzoyl
fluoride. Acyl halides are a class of organic compounds that are widely utilized in organic

synthesis, including in the development of pharmaceutical agents. They serve as reactive

intermediates for the formation of esters, amides, and other carbonyl derivatives. This

document consolidates key chemical data, and structural information to support researchers

and professionals in the field of drug development and chemical synthesis.

Nomenclature and Identification
The systematic naming of acyl halides follows the IUPAC (International Union of Pure and

Applied Chemistry) conventions. The compound "3-methylbenzoyl fluoride" would be the acyl

fluoride derivative of 3-methylbenzoic acid. However, the more commonly referenced and

commercially available compound is 3-methylbenzoyl chloride.

IUPAC Name: 3-methylbenzoyl chloride[1][2]

Synonyms:

m-Toluoyl chloride[1][2][3]
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Benzoyl chloride, 3-methyl-[1][2]

m-toluenecarbonyl chloride[1]

meta-toluoyl chloride[1]

3-Toluoyl chloride[2][3]

m-Methylbenzoyl chloride[2][3]

m-Toluyl chloride[2][3]

meta Methyl benzoyl chloride[2][3]

3-Methyl-Benzoyl Chloride[1]

3-methylbenzoic acid chloride[1]

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of 3-methylbenzoyl

chloride. This data is essential for its handling, application in experimental settings, and for

computational modeling.

Property Value Source

Molecular Formula C8H7ClO [1][2]

Molecular Weight 154.59 g/mol [1]

CAS Number 1711-06-4 [1][2][3][4]

Appearance Clear yellow Liquid [5]

Density 1.250 g/cm³ [5]

Boiling Point 223.4 °C at 760 mmHg [5]

Flash Point 88.9 °C [5]

Refractive Index 1.531-1.533 [5]
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Experimental Protocols
Detailed experimental protocols for the synthesis and reactions of 3-methylbenzoyl halides are

typically found in specialized chemical literature and patents. A general laboratory-scale

synthesis of an acyl chloride like 3-methylbenzoyl chloride from the corresponding carboxylic

acid (3-methylbenzoic acid) would typically involve refluxing the carboxylic acid with a

chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂). The reaction is

often performed in an inert solvent. Purification is usually achieved by distillation under reduced

pressure.

Due to the reactive nature of acyl halides, all manipulations should be carried out in a well-

ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses)

must be worn. These compounds are sensitive to moisture and will hydrolyze to the

corresponding carboxylic acid.

Logical Relationships in Synthesis
The following diagram illustrates the general synthetic relationship between a substituted

benzoic acid and its corresponding acyl halide derivatives, which are key intermediates in the

synthesis of other carbonyl compounds.

General Synthesis Pathway of Benzoyl Halide Derivatives

Starting Material

Reagents

Acyl Halide Intermediates
Further Derivatives

3-Methylbenzoic Acid

3-Methylbenzoyl Chloride

Chlorination

3-Methylbenzoyl Fluoride

Fluorination

Thionyl Chloride (SOCl₂)
or Oxalyl Chloride ((COCl)₂)

Potassium Fluoride (KF)

Esters

Esterification
(with alcohol)

Amides

Amidation
(with amine)

Esterification
(with alcohol)

Amidation
(with amine)
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Click to download full resolution via product page

Caption: Synthetic pathways from 3-methylbenzoic acid to its acyl halide derivatives and

subsequent products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Methylbenzoyl chloride | C8H7ClO | CID 74375 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Benzoyl chloride, 3-methyl- [webbook.nist.gov]

3. Benzoyl chloride, 3-methyl- (CAS 1711-06-4) - Chemical & Physical Properties by
Cheméo [chemeo.com]

4. 1711-06-4|3-Methylbenzoyl chloride|BLD Pharm [bldpharm.com]

5. echemi.com [echemi.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 3-Methylbenzoyl
Halides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15395457#3-methylbenzoyl-fluoride-iupac-name-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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